Cas no 74266-66-3 (4-Bromo-2-fluoro-6-nitroanisole)

4-Bromo-2-fluoro-6-nitroanisole is a halogenated nitroaromatic compound with a methoxy substituent, commonly employed as an intermediate in organic synthesis. Its distinct structure, featuring bromo, fluoro, and nitro functional groups, enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and other transformations. The electron-withdrawing nitro group enhances electrophilic character, while the bromo and fluoro substituents provide versatile sites for further functionalization. This compound is particularly valuable in pharmaceutical and agrochemical research for constructing complex aromatic frameworks. Its stability under standard conditions and well-defined reactivity profile make it a reliable building block for synthesizing specialized fine chemicals.
4-Bromo-2-fluoro-6-nitroanisole structure
74266-66-3 structure
Product Name:4-Bromo-2-fluoro-6-nitroanisole
CAS No:74266-66-3
MF:C7H5BrFNO3
MW:250.021904706955
MDL:MFCD00013374
CID:90626
PubChem ID:557159
Update Time:2025-06-09

4-Bromo-2-fluoro-6-nitroanisole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-2-fluoro-6-nitroanisole
    • 5-bromo-1-fluoro-2-methoxy-3-nitrobenzene
    • 5-bromo-3-fluoro-2-methoxy-1-nitrobenzene
    • 5-Bromo-1-fluoro-2-methoxy-3-nitro-benzene
    • CVCAYLYLJKBSNV-UHFFFAOYSA-N
    • Benzene, 5-bromo-1-fluoro-2-methoxy-3-nitro-
    • 4-Bromo-2-fluoro-6-nitrophenyl methyl ether
    • PubChem4134
    • SBB005948
    • PC9550
    • CM11
    • AC-3765
    • 4-Bromo-2-fluoro-6-nitrophenyl methyl ether #
    • AKOS005257814
    • FT-0641508
    • DTXSID10339595
    • AS-19053
    • MFCD00013374
    • SCHEMBL2306549
    • 4-Bromo-2-fluoro-6-nitroanisole, 97%
    • CS-0105596
    • 74266-66-3
    • SY060285
    • AM62091
    • DTXCID50290676
    • DB-055854
    • MDL: MFCD00013374
    • Inchi: 1S/C7H5BrFNO3/c1-13-7-5(9)2-4(8)3-6(7)10(11)12/h2-3H,1H3
    • InChI Key: CVCAYLYLJKBSNV-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=C(C=1)[N+](=O)[O-])OC)F

Computed Properties

  • Exact Mass: 248.94400
  • Monoisotopic Mass: 248.944
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55

Experimental Properties

  • Color/Form: No data available
  • Density: 1.716±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 55 ºC
  • Boiling Point: 309.1±37.0 °C at 760 mmHg
  • Flash Point: 140.7±26.5 °C
  • Refractive Index: 1.56
  • Solubility: Very slightly soluble (0.11 g/l) (25 º C),
  • PSA: 55.05000
  • LogP: 3.02820

4-Bromo-2-fluoro-6-nitroanisole Security Information

4-Bromo-2-fluoro-6-nitroanisole Customs Data

  • HS CODE:2909309090
  • Customs Data:

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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Additional information on 4-Bromo-2-fluoro-6-nitroanisole

Comprehensive Overview of 4-Bromo-2-fluoro-6-nitroanisole (CAS No. 74266-66-3)

4-Bromo-2-fluoro-6-nitroanisole (CAS No. 74266-66-3) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo, fluoro, and nitro substituent on an anisole ring, makes it a versatile building block for designing complex molecules. This compound has garnered significant attention in recent years due to its role in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The synthesis of 4-Bromo-2-fluoro-6-nitroanisole involves multi-step organic reactions, including nitration, halogenation, and etherification. Researchers often explore its reactivity in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to construct more elaborate frameworks. Its electron-withdrawing groups enhance its utility in nucleophilic aromatic substitution (SNAr) reactions, a topic frequently searched in academic and industrial chemistry forums. With the rise of green chemistry trends, optimizing its synthesis to reduce waste and energy consumption has become a focal point for sustainable manufacturing.

In the pharmaceutical sector, 4-Bromo-2-fluoro-6-nitroanisole serves as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. Its structural motifs are prevalent in drugs targeting cancer and central nervous system (CNS) disorders, areas of high interest in medical research. Recent publications highlight its potential in proteolysis-targeting chimeras (PROTACs), a groundbreaking therapeutic approach. These applications resonate with trending searches like "new drug discovery 2024" and "halogenated compounds in medicine," underscoring its relevance.

From an analytical perspective, 4-Bromo-2-fluoro-6-nitroanisole is characterized by techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). Purity and stability are critical parameters, especially for regulatory compliance in pharmaceutical applications. Discussions on platforms like ResearchGate often address challenges in its storage (e.g., light sensitivity) and handling, reflecting common user queries about "halogenated compound stability" and "nitroanisole derivatives."

The agrochemical industry leverages 4-Bromo-2-fluoro-6-nitroanisole to develop herbicides and pesticides with improved efficacy and environmental profiles. As global agriculture shifts toward precision farming, the demand for tailored chemical solutions has surged. This compound's role in creating selective inhibitors aligns with searches for "next-gen crop protection" and "low-toxicity agrochemicals," highlighting its interdisciplinary importance.

In material science, derivatives of 4-Bromo-2-fluoro-6-nitroanisole contribute to organic electronics, such as OLEDs and conductive polymers. Its ability to modify electron density makes it valuable for designing light-emitting materials, a hot topic in "flexible electronics" and "energy-efficient displays." Researchers also investigate its use in metal-organic frameworks (MOFs) for gas storage or catalysis, tapping into the booming interest in "smart materials."

Regulatory and safety assessments of 4-Bromo-2-fluoro-6-nitroanisole emphasize proper laboratory practices and waste disposal. While not classified as hazardous under standard guidelines, its nitro and halogen groups warrant careful handling. FAQs on platforms like ChemSpider often revolve around "safe synthesis of nitroaromatics" and "halogenated waste management," indicating user concerns about sustainable practices.

In summary, 4-Bromo-2-fluoro-6-nitroanisole (CAS No. 74266-66-3) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its applications reflect cutting-edge trends like targeted drug delivery, green synthesis, and functional materials, making it a staple in modern chemistry. As innovation accelerates, this compound will likely remain pivotal in addressing global challenges across industries.

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